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Compound of Interest

Compound Name: 4-Methoxy-3-pyrrolin-2-one

Cat. No.: B1330445

An In-Depth Technical Guide to 4-Methoxy-3-
pyrrolin-2-one

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

CAS Number: 69778-83-2 Molecular Formula: CsH7NO:2

This document provides a comprehensive overview of 4-Methoxy-3-pyrrolin-2-one, a
heterocyclic compound of interest in medicinal chemistry and natural product synthesis. The
information presented herein is intended for researchers, scientists, and professionals in the
field of drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Methoxy-3-pyrrolin-2-one is
presented in the table below. This data is essential for its handling, characterization, and
application in experimental settings.
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Property Value

IUPAC Name 4-methoxy-1,5-dihydro-2H-pyrrol-2-one
Molecular Weight 113.116 g/mol

Physical Form Solid

Storage Temperature Room Temperature (Sealed in dry conditions)

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Methoxy-3-pyrrolin-2-
one is not readily available in the reviewed literature, several general synthetic strategies for
the broader class of 3-pyrrolin-2-ones have been described. These methods can serve as a
foundation for the targeted synthesis of the methoxy-substituted analog.

One common approach involves multicomponent reactions. For instance, a general procedure
for the synthesis of polysubstituted 3-hydroxy-3-pyrroline-2-ones involves the reaction of an
aromatic aldehyde, an amine, and sodium diethyl oxalacetate in the presence of citric acid and
absolute ethanol. The mixture is stirred at room temperature under an argon atmosphere.[1]
This method, through the appropriate selection of starting materials, could potentially be
adapted for the synthesis of 4-methoxy-3-pyrrolin-2-one.

The mechanism for such a three-component reaction is proposed to proceed through an acid-
catalyzed condensation of the aromatic aldehyde and amine to form an imine, which is then
protonated. Concurrently, sodium diethyl oxalacetate forms an enol derivative in the acidic
environment. These intermediates then react to form the pyrrolinone ring structure.[1]

Another synthetic approach to functionalized 3-pyrrolin-2-ones involves the reaction of N,N-
dimethylated aromatic a-amino acids with oxalyl chloride, followed by solvolysis with methanol.
This method yields 4-aryl-3-chloro-5-methoxy-1-methyl-3-pyrrolin-2-ones and demonstrates the
feasibility of introducing a methoxy group at the 5-position.[2]

For the specific synthesis of 4-alkoxy-2,2'-bipyrroles, a diversity-oriented strategy starting from
4-hydroxyproline has been reported, indicating a potential pathway for the introduction of an
alkoxy group at the 4-position of a pyrrole-related structure.
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Biological Significance and Potential Signaling
Pathways

The 4-methoxy-3-pyrrolin-2-one moiety is a crucial component of several bioactive natural
products, most notably the antibiotic althiomycin.[3] Althiomycin exhibits broad-spectrum
antibacterial activity, and the 4-methoxy-3-pyrrolin-2-one fragment is considered a key
pharmacophore responsible for this biological activity.[3] This suggests that 4-Methoxy-3-
pyrrolin-2-one itself, or its derivatives, may possess antibacterial properties.

While specific signaling pathways directly modulated by 4-Methoxy-3-pyrrolin-2-one have not
been elucidated in the available literature, its presence in a potent antibiotic like althiomycin
points towards a mechanism of action that likely involves the disruption of essential bacterial
processes. The antibacterial action of althiomycin is known to be through the inhibition of
protein synthesis in prokaryotes. Therefore, it is plausible that 4-Methoxy-3-pyrrolin-2-one
contributes to this inhibition.

Further research is required to determine the precise molecular targets and signaling pathways
affected by this compound. Given the general role of pyrrolinone derivatives in various
biological activities, including antimicrobial and anti-inflammatory actions, potential areas of
investigation could include pathways related to bacterial cell wall synthesis, protein synthesis,
or inflammatory responses in mammalian cells.

Experimental Workflow for Synthesis

The following diagram illustrates a generalized experimental workflow for the synthesis of
substituted 3-pyrrolin-2-ones based on a multicomponent reaction strategy.
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Caption: A generalized workflow for the synthesis of 3-pyrrolin-2-one derivatives.

Potential Logical Relationship in Biological Activity

The following diagram illustrates the logical relationship between 4-Methoxy-3-pyrrolin-2-one

and its potential biological activity, based on its presence in the antibiotic althiomycin.
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Caption: Postulated link between the compound and its antibacterial effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methoxy-3-pyrrolin-2-one CAS number and molecular
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330445#4-methoxy-3-pyrrolin-2-one-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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